N-(5-benzyl-1,3,4-oxadiazol-2-yl)-5-bromothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-benzyl-1,3,4-oxadiazol-2-yl)-5-bromothiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H10BrN3O2S and its molecular weight is 364.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activities
Compounds related to N-(5-benzyl-1,3,4-oxadiazol-2-yl)-5-bromothiophene-2-carboxamide have been explored for their anticancer properties. For instance, a series of substituted benzamides were designed, synthesized, and evaluated for their anticancer activity against several cancer cell lines, showing moderate to excellent efficacy. This highlights the potential of these compounds in cancer therapy, providing a basis for further optimization and development of new anticancer agents (Ravinaik et al., 2021).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal activities of 1,3,4-oxadiazole derivatives have also been extensively studied. These compounds exhibit moderate to good antimicrobial and antifungal activities, underscoring their potential as leads for developing new antimicrobial agents. The synthesis and characterization of these derivatives provide valuable insights into their structure-activity relationships, facilitating the design of more potent and selective antimicrobial agents (Makwana & Naliapara, 2014).
Antitubercular Activity
Furthermore, the synthesis and antitubercular screening of N-substituted 1,3,4-oxadiazole derivatives demonstrate significant activity against Mycobacterium tuberculosis, offering promising avenues for the development of novel antitubercular agents. These findings are crucial in the fight against tuberculosis, particularly in the context of emerging drug-resistant strains of the bacterium (Nayak et al., 2016).
Antioxidant and Antibacterial Activities
Compounds bearing the 1,3,4-oxadiazole moiety have been synthesized and characterized, with some showing good antioxidant and antibacterial activities. This suggests their utility not only as therapeutic agents but also as potential additives in industries where oxidative stability is crucial. The antioxidant properties, coupled with antibacterial efficacy, make these compounds interesting targets for further study in the context of both healthcare and food preservation (Karanth et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(5-benzyl-1,3,4-oxadiazol-2-yl)-5-bromothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3O2S/c15-11-7-6-10(21-11)13(19)16-14-18-17-12(20-14)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCGLHLPYTQAAJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.